Cas no 1312161-63-9 (Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate)
Benzyl N-[[(3S)-morpholin-3-yl]methyl]carbamate is a chiral carbamate derivative featuring a morpholine scaffold, which is of significant interest in medicinal chemistry and pharmaceutical synthesis. Its stereospecific (3S) configuration ensures precise interactions in asymmetric synthesis and drug development. The benzyl carbamate group enhances stability while allowing selective deprotection under mild conditions, making it a versatile intermediate for peptide and small-molecule modifications. The morpholine ring contributes to improved solubility and bioavailability, facilitating its use in bioactive compound design. This compound is particularly valuable for researchers exploring protease inhibitors, CNS-targeted therapies, and other pharmacologically relevant applications requiring rigid, nitrogen-containing heterocycles.
1312161-63-9 structure
Product Name:Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate
CAS No:1312161-63-9
MF:C13H18N2O3
MW:250.293623447418
CID:1227729
PubChem ID:53338710
Update Time:2025-05-28
Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[[(3S)-morpholin-3-yl]methyl]carbamate
- (S)-3-N-Cbz-amimethylmorpholine
- (S)-3-N-Cbz-aminomethylmorpholine HCl
- (3S)-3-(N-Cbz-aminomethyl)morpholine
- Benzyl {[(3S)-morpholin-3-yl]methyl}carbamate
- (S)-BENZYL (MORPHOLIN-3-YLMETHYL)CARBAMATE HCL
- 1312161-63-9
- DTXSID50693461
- (S)-Benzyl (morpholin-3-ylmethyl)carbamate hydrochloride
- Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate
-
- MDL: MFCD26792475
- Inchi: 1S/C13H18N2O3/c16-13(15-8-12-10-17-7-6-14-12)18-9-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,15,16)/t12-/m0/s1
- InChI Key: HEWQDUYMSVAELN-LBPRGKRZSA-N
- SMILES: O1CCN[C@@H](CNC(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 250.13174244g/mol
- Monoisotopic Mass: 250.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (11 g/l) (25 º C),
Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449036379-1g |
(S)-Benzyl (morpholin-3-ylmethyl)carbamate hydrochloride |
1312161-63-9 | 97% | 1g |
1,058.40 USD | 2021-06-15 | |
| Chemenu | CM493527-1g |
(S)-Benzyl(morpholin-3-ylmethyl)carbamatehydrochloride |
1312161-63-9 | 97% | 1g |
$1051 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847421-1g |
Benzyl (S)-(morpholin-3-ylmethyl)carbamate |
1312161-63-9 | 98% | 1g |
¥10378.00 | 2024-08-09 |
Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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